Ethyl 2-amino-4-(3,4-dimethoxyphenyl)-6-(hydroxymethyl)-8-oxo-4,8-dihydropyrano[3,2-b]pyran-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Ethyl 2-amino-4-(3,4-dimethoxyphenyl)-6-(hydroxymethyl)-8-oxo-4,8-dihydropyrano[3,2-b]pyran-3-carboxylate is a useful research compound. Its molecular formula is C20H21NO8 and its molecular weight is 403.387. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Corrosion Inhibition
Ethyl 2-amino-4-(3,4-dimethoxyphenyl)-6-(hydroxymethyl)-8-oxo-4,8-dihydropyrano[3,2-b]pyran-3-carboxylate and its derivatives have been explored for their potential in mitigating corrosion of metals in acidic environments. These compounds have demonstrated significant inhibition efficiency, with their action attributed to adsorption mechanisms that protect metal surfaces. Studies have employed various analytical techniques, including weight loss measurements, electrochemical methods, and surface analysis through SEM-EDS and AFM, to understand the corrosion inhibition process. Such research underscores the importance of pyran derivatives in industrial applications where metal preservation is critical (Saranya et al., 2020).
Heterocyclic Compound Synthesis
Research into this compound also involves its role as a starting material or intermediate in the synthesis of novel heterocyclic compounds. These efforts aim at expanding the chemical space of biologically active compounds through the generation of new molecular structures. The synthesis processes often employ innovative methodologies, including one-pot multi-component reactions (MCRs), to efficiently generate complex molecules that may have potential applications in pharmaceuticals and material science (Voievudskyi et al., 2016).
Optical and Structural Properties
The exploration of this compound derivatives extends into the study of their optical and structural properties. Such investigations are pertinent for the development of novel materials with potential applications in optics, electronics, and nanotechnology. Analytical techniques including X-ray crystallography, FTIR, and NMR spectroscopy are employed to characterize these compounds and understand their behavior under different conditions. This research contributes to the broader field of material science, offering insights into the potential utility of these compounds in advanced technological applications (Zeyada et al., 2016).
Antimicrobial and Anticancer Activity
Further research avenues include evaluating the biological activity of this compound derivatives. Investigations into their antimicrobial and anticancer properties are particularly notable, with studies employing various in vitro assays to assess the efficacy of these compounds against a range of microbial pathogens and cancer cell lines. Such research is foundational in the search for new therapeutic agents, highlighting the dual importance of these compounds in both materials science and biomedicine (Hafez et al., 2016).
properties
IUPAC Name |
ethyl 2-amino-4-(3,4-dimethoxyphenyl)-6-(hydroxymethyl)-8-oxo-4H-pyrano[3,2-b]pyran-3-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21NO8/c1-4-27-20(24)16-15(10-5-6-13(25-2)14(7-10)26-3)18-17(29-19(16)21)12(23)8-11(9-22)28-18/h5-8,15,22H,4,9,21H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMMZKPXNOWGIBP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(OC2=C(C1C3=CC(=C(C=C3)OC)OC)OC(=CC2=O)CO)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21NO8 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.